Cas no 1269105-65-8 (N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride)

• Product Name: N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride
• CAS No: 1269105-65-8
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• MDL: MFCD18483442
• CID: 4584845
• Update Time: 2025-06-14

N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride

• MDL： MFCD18483442
• Inchi： 1S/C12H17N3O.ClH/c13-10-4-3-5-11(8-10)14-12(16)9-15-6-1-2-7-15;/h3-5,8H,1-2,6-7,9,13H2,(H,14,16);1H
• InChI Key： RIXHXDTUQGFWGX-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(N)C=1)C(=O)CN1CCCC1.Cl

Additional information on N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride

Comprehensive Overview of N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride (CAS No. 1269105-65-8)

N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride (CAS No. 1269105-65-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in medicinal chemistry. The presence of both aminophenyl and pyrrolidinyl groups in its structure makes it a versatile intermediate for the development of novel therapeutic agents. Researchers are particularly interested in its role as a precursor in the synthesis of compounds targeting neurological and metabolic disorders.

The compound's dihydrochloride form enhances its solubility and stability, making it more suitable for laboratory and industrial applications. Its CAS number 1269105-65-8 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and documentation. In recent years, the demand for N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride has increased due to its potential in drug discovery programs. This aligns with the growing trend of personalized medicine and the need for innovative small-molecule drugs.

One of the most frequently asked questions about this compound is its mechanism of action and biological activity. While detailed pharmacological data may still be under investigation, preliminary studies suggest that the compound interacts with specific receptors or enzymes, modulating their function. This has led to speculation about its utility in treating conditions like anxiety, depression, or even neurodegenerative diseases. However, further clinical validation is required to confirm these hypotheses.

From a synthetic chemistry perspective, N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, reducing waste and energy consumption. This aligns with global efforts to minimize the environmental impact of chemical manufacturing. The compound's pyrrolidine moiety is particularly noteworthy, as it is a common feature in many bioactive molecules, including alkaloids and pharmaceuticals.

Another hot topic related to this compound is its patent status and commercial availability. As of now, several patents may cover its synthesis or applications, making it a subject of interest for intellectual property discussions. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic and industrial researchers. The rise of AI-driven drug discovery has also put a spotlight on such compounds, as they are frequently used in high-throughput screening and virtual ligand design.

In summary, N-(3-aminophenyl)-2-(1-pyrrolidinyl)acetamide dihydrochloride (CAS No. 1269105-65-8) is a promising compound with diverse potential applications. Its unique chemical properties and relevance to current research trends make it a valuable subject for further study. Whether you are a chemist, pharmacologist, or industry professional, understanding this compound's role in modern science is essential for staying ahead in the rapidly evolving field of drug development.